trans-β-Nitrostyrene

• CAS No.: 5153-67-3
• Product Name: trans-β-Nitrostyrene
• Molecular Formula: C8H7NO2
• Molecular Weight: 149.15 g/mol
• IUPAC Name: [(E)-2-nitroethenyl]benzene
• Standard InChI: InChI=1S/C8H7NO2/c10-9(11)7-6-8-4-2-1-3-5-8/h1-7H/b7-6+
• Standard InChIKey: PIAOLBVUVDXHHL-VOTSOKGWSA-N
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/[N+](=O)[O-]
• SMILES: C1=CC=C(C=C1)C=C[N+](=O)[O-]
• Canonical SMILES: C1=CC=C(C=C1)C=C[N+](=O)[O-]
• Boiling Point: 482 to 500 °F at 760 mm Hg (NTP, 1992); 255 °C /trans-isomer/
• Colorform: Yellow prisms (from ethanol or petr ether) /trans-isomer/; Yellow crystalline solid
• Density: 1.1552 at 90 °F (NTP, 1992); Density: 1.1552 at 90 °F
• Melting Point: 136 °F (NTP, 1992); 58 °C
• Physical Description: Beta-nitrostyrene appears as yellow prisms (from ethanol) or yellow crystalline solid. (NTP, 1992)
• Description: Beta-nitrostyrene appears as yellow prisms (from ethanol) or yellow crystalline solid. (NTP, 1992)
• Solubility: less than 1 mg/mL at 73° F (NTP, 1992); In water, <1 mg/mL at 73 °C; Soluble in ethanol, acetone; very soluble in ether, chloroform, carbon disufide /trans-isomer/
• Synonyms: [(1E)-2-nitroethenyl]benzene; (2-Nitroethenyl)benzene; (E)-1-Nitro-2-phenylethene; (E)-1-Nitro-2-phenylethylene; (E)-β-Nitrostyrene; [(1E)-2-Nitroethenyl]benzene; trans-1-Nitro-2-phenylethylene
• Vapor Pressure: 0.01 mm Hg at 25 °C (est)
• PubChem Compound: 5284459
• Last Modified: Nov 11 2021